N-(1-cyano-1,2-dimethylpropyl)-2-{methyl[(4-methylquinazolin-2-yl)methyl]amino}acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[methyl-[(4-methylquinazolin-2-yl)methyl]amino]acetamide
• InChI: InChI=1S/C19H25N5O/c1-13(2)19(4,12-20)23-18(25)11-24(5)10-17-21-14(3)15-8-6-7-9-16(15)22-17/h6-9,13H,10-11H2,1-5H3,(H,23,25)
• InChI Key: QKDXMFBHDBQHGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC2=CC=CC=C12)CN(C)CC(=O)NC(C)(C#N)C(C)C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

The compound is a derivative of quinazoline, which is a class of organic compounds containing a quinazoline functional group. Quinazolines are used in a variety of applications, including as building blocks in pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the quinazoline ring and the introduction of the various substituents. Without specific information on the compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information on the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of a compound is determined by its molecular structure. Factors such as the presence of functional groups, the electronic configuration of the atoms, and the spatial arrangement of the atoms can all influence how a compound reacts.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, can be determined through a variety of experimental techniques.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through a combination of experimental studies and computational modeling.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through a combination of experimental studies and computational modeling. This can include studies on the compound’s toxicity, flammability, and environmental impact.

Future Directions

The future directions for research on a compound can depend on a variety of factors, including its potential applications, the current state of knowledge about the compound, and the challenges associated with its synthesis and characterization.